Cas no 690645-98-8 (4-(3-chlorobenzenesulfonamido)methylbenzoic acid)

• Product Name: 4-(3-chlorobenzenesulfonamido)methylbenzoic acid
• CAS No: 690645-98-8
• MF: C₁₄H₁₂ClNO₄S
• MW: 325.767381668091
• MDL: MFCD04154033
• CID: 1733263
• PubChem ID: 852336
• Update Time: 2025-05-21

4-(3-chlorobenzenesulfonamido)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(3-Chlorophenyl)sulfonyl]amino}methyl)benzoic acid
• F3394-1130
• EN300-07091
• AG-A-64544
• CTK2F1772
• 4-[(3-chloro-4-fluoro-phenylsulfonamido)methyl]benzoic acid
• 4-({[(3-chloro-4-fluorophenyl)sulfonyl]amino}methyl)benzoic acid
• 4-[(3-chlorophenylsulfonamido)methyl]benzoic acid
• AC1Q73A1
• AC1LJDT1
• 4-(3-Chlorophenylsulfonylaminomethyl)benzoic acid
• 4-(((3-Chlorophenyl)sulfonamido)methyl)benzoic acid
• 4-(3-chlorobenzenesulfonamido)methylbenzoic acid

• MDL： MFCD04154033
• Inchi： 1S/C14H12ClNO4S/c15-12-2-1-3-13(8-12)21(19,20)16-9-10-4-6-11(7-5-10)14(17)18/h1-8,16H,9H2,(H,17,18)
• InChI Key： CTNSYQWHQNQSIT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(NCC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5

Experimental Properties

• Melting Point: 217-219℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(3-chlorobenzenesulfonamido)methylbenzoic acid

Professional Introduction to 4-(3-chlorobenzenesulfonamido)methylbenzoic Acid (CAS No. 690645-98-8)

4-(3-chlorobenzenesulfonamido)methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 690645-98-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of a sulfonamido functional group and a methyl substituent, which contribute to its unique chemical properties and potential biological activities.

The structural framework of 4-(3-chlorobenzenesulfonamido)methylbenzoic acid consists of a benzoic acid core, which is a well-known scaffold in drug discovery due to its stability and bioavailability. The introduction of the 3-chlorobenzenesulfonamido moiety enhances the compound's interactions with biological targets, making it a promising candidate for further investigation in therapeutic applications. The methyl group at the para position further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity.

In recent years, there has been a growing interest in sulfonamido derivatives as pharmacophores due to their versatility in modulating biological pathways. Studies have demonstrated that sulfonamides can act as inhibitors of various enzymes and receptors, making them valuable in the development of drugs targeting inflammatory diseases, infectious disorders, and metabolic conditions. The specific substitution pattern in 4-(3-chlorobenzenesulfonamido)methylbenzoic acid may contribute to its potential role as an antagonist or agonist in cellular signaling pathways.

One of the most compelling aspects of this compound is its potential application in oncology research. Emerging studies suggest that benzoic acid derivatives can exhibit anti-cancer properties by interfering with critical molecular targets involved in tumor growth and progression. The presence of both the sulfonamido and benzoic acid groups may enhance the compound's ability to inhibit key enzymes such as tyrosine kinases or cytoprotective proteins. Furthermore, the chloro substituent at the third position may improve metabolic stability, allowing for prolonged half-life and increased bioavailability.

Another area where 4-(3-chlorobenzenesulfonamido)methylbenzoic acid shows promise is in the treatment of neurological disorders. Research indicates that sulfonamides can cross the blood-brain barrier and interact with central nervous system receptors, offering potential therapeutic benefits for conditions such as epilepsy, Alzheimer's disease, and Parkinson's disease. The unique structural features of this compound may enable it to modulate neurotransmitter release or receptor activity, thereby alleviating symptoms associated with these disorders.

The synthesis of 4-(3-chlorobenzenesulfonamido)methylbenzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. The optimization of these synthetic routes is crucial for large-scale production and subsequent pharmaceutical applications.

In conclusion, 4-(3-chlorobenzenesulfonamido)methylbenzoic acid (CAS No. 690645-98-8) represents a significant advancement in medicinal chemistry due to its novel structure and potential therapeutic applications. Its incorporation into drug development pipelines holds promise for addressing various human health challenges across multiple disease domains. As research continues to uncover new biological targets and mechanisms, this compound may emerge as a key player in next-generation therapeutics.